3-Chloro-4-((1-((3,4-dimethylphenyl)sulfonyl)piperidin-4-yl)oxy)pyridine

• IUPAC Name: 3-chloro-4-[1-(3,4-dimethylphenyl)sulfonylpiperidin-4-yl]oxypyridine
• InChI: InChI=1S/C18H21ClN2O3S/c1-13-3-4-16(11-14(13)2)25(22,23)21-9-6-15(7-10-21)24-18-5-8-20-12-17(18)19/h3-5,8,11-12,15H,6-7,9-10H2,1-2H3
• InChI Key: COXATKJYOZNBLA-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)S(=O)(=O)N2CCC(CC2)OC3=C(C=NC=C3)Cl)C
• Molecular Formula: C18H21ClN2O3S
• Molecular Weight: 380.9 g/mol
• CAS No.: 2034578-57-7

Description

3-Chloro-4-((1-((3,4-dimethylphenyl)sulfonyl)piperidin-4-yl)oxy)pyridine is a useful research compound. Its molecular formula is C18H21ClN2O3S and its molecular weight is 380.89. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Characterization

The synthesis of related compounds often involves multi-step chemical reactions aimed at introducing specific functional groups that enable further chemical transformations or confer desired properties. For example, Shen Li et al. (2012) described the synthesis of 2-Chloro-4-(piperidin-1-ylmethyl)pyridine, highlighting a method that could be relevant for the synthesis of compounds like 3-Chloro-4-((1-((3,4-dimethylphenyl)sulfonyl)piperidin-4-yl)oxy)pyridine, emphasizing the role of chlorination and condensation reactions in creating complex molecules (Shen Li, 2012).

Crystal and Molecular Structure Studies

Understanding the crystal and molecular structures of chemical compounds is crucial for elucidating their potential applications and interactions. S. Naveen et al. (2015) conducted studies on the crystal and molecular structures of a sulfonamide-based compound, providing insights into the configurations and conformations that such molecules can adopt. This kind of research is foundational for applications that depend on the precise molecular arrangement, such as drug design and material science (S. Naveen et al., 2015).